(R)-Laudanosine N-Carboxyethyl Benzenesulfonate
(R)-Laudanosine N-Carboxyethyl Benzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
1075727-06-8
VCID:
VC0157119
InChI:
InChI=1S/C24H31NO6.C6H6O3S/c1-25(11-9-24(26)27)10-8-17-14-22(30-4)23(31-5)15-18(17)19(25)12-16-6-7-20(28-2)21(13-16)29-3;7-10(8,9)6-4-2-1-3-5-6/h6-7,13-15,19H,8-12H2,1-5H3;1-5H,(H,7,8,9)/t19-,25-;/m1./s1
SMILES:
C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)OC)OC)OC)CCC(=O)O.C1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C30H37NO9S
Molecular Weight:
587.684
(R)-Laudanosine N-Carboxyethyl Benzenesulfonate
CAS No.: 1075727-06-8
Reference Standards
VCID: VC0157119
Molecular Formula: C30H37NO9S
Molecular Weight: 587.684
| CAS No. | 1075727-06-8 |
|---|---|
| Product Name | (R)-Laudanosine N-Carboxyethyl Benzenesulfonate |
| Molecular Formula | C30H37NO9S |
| Molecular Weight | 587.684 |
| IUPAC Name | benzenesulfonate;3-[(1R,2R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-2-ium-2-yl]propanoic acid |
| Standard InChI | InChI=1S/C24H31NO6.C6H6O3S/c1-25(11-9-24(26)27)10-8-17-14-22(30-4)23(31-5)15-18(17)19(25)12-16-6-7-20(28-2)21(13-16)29-3;7-10(8,9)6-4-2-1-3-5-6/h6-7,13-15,19H,8-12H2,1-5H3;1-5H,(H,7,8,9)/t19-,25-;/m1./s1 |
| Standard InChIKey | ZNKLHWBOCHIRHM-HOUTYYGFSA-N |
| SMILES | C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)OC)OC)OC)CCC(=O)O.C1=CC=C(C=C1)S(=O)(=O)[O-] |
| Synonyms | (1R,2R)-2-(2-Carboxyethyl)-1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium Benzenesulfonate |
| Last Modified | Aug 20 2021 |
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